Cas no 776255-42-6 (piperidin-4-yl carbamate)
piperidin-4-yl carbamate Chemical and Physical Properties
Names and Identifiers
-
- 4-PIPERIDINOL, CARBAMATE
- piperidin-4-yl carbamate
-
- Inchi: 1S/C5H11NO.CH3NO2/c7-5-1-3-6-4-2-5;2-1(3)4/h5-7H,1-4H2;2H2,(H,3,4)
- InChI Key: NZWCCJCUTHKIEW-UHFFFAOYSA-N
- SMILES: OC1CCNCC1.OC(N)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 83.1
- Topological Polar Surface Area: 95.6
piperidin-4-yl carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P308056-100mg |
Piperidin-4-yl Carbamate |
776255-42-6 | 100mg |
$ 135.00 | 2022-06-03 | ||
| TRC | P308056-500mg |
Piperidin-4-yl Carbamate |
776255-42-6 | 500mg |
$ 525.00 | 2022-06-03 | ||
| TRC | P308056-1g |
Piperidin-4-yl Carbamate |
776255-42-6 | 1g |
$ 815.00 | 2022-06-03 | ||
| Life Chemicals | F2147-2039-0.25g |
piperidin-4-yl carbamate |
776255-42-6 | 95%+ | 0.25g |
$511.0 | 2023-09-06 | |
| Life Chemicals | F2147-2039-0.5g |
piperidin-4-yl carbamate |
776255-42-6 | 95%+ | 0.5g |
$538.0 | 2023-09-06 | |
| Life Chemicals | F2147-2039-1g |
piperidin-4-yl carbamate |
776255-42-6 | 95%+ | 1g |
$567.0 | 2023-09-06 | |
| Life Chemicals | F2147-2039-2.5g |
piperidin-4-yl carbamate |
776255-42-6 | 95%+ | 2.5g |
$1134.0 | 2023-09-06 | |
| Life Chemicals | F2147-2039-5g |
piperidin-4-yl carbamate |
776255-42-6 | 95%+ | 5g |
$1701.0 | 2023-09-06 | |
| Life Chemicals | F2147-2039-10g |
piperidin-4-yl carbamate |
776255-42-6 | 95%+ | 10g |
$2381.0 | 2023-09-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650780-250mg |
Piperidin-4-yl carbamate |
776255-42-6 | 98% | 250mg |
¥8389.00 | 2024-07-28 |
piperidin-4-yl carbamate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on piperidin-4-yl carbamate
Piperidin-4-yl Carbamate (CAS No. 776255-42-6): An Overview of Its Properties and Applications
Piperidin-4-yl carbamate (CAS No. 776255-42-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(piperidin-4-yl)urea, is characterized by its unique chemical structure, which includes a piperidine ring and a carbamate functional group. The combination of these features endows piperidin-4-yl carbamate with a range of biological activities and potential therapeutic applications.
The chemical structure of piperidin-4-yl carbamate is particularly noteworthy. The piperidine ring, a six-membered cyclic amine, is a common motif in many biologically active compounds due to its ability to form hydrogen bonds and participate in various interactions with biological targets. The carbamate group, on the other hand, is known for its reactivity and ability to form stable complexes with metal ions and other biomolecules. Together, these structural elements make piperidin-4-yl carbamate a valuable scaffold for the design and synthesis of novel pharmaceutical agents.
Recent research has highlighted the potential of piperidin-4-yl carbamate in various therapeutic areas. One notable application is in the development of central nervous system (CNS) drugs. Studies have shown that derivatives of piperidin-4-yl carbamate exhibit potent activity against certain neurological disorders, including anxiety and depression. For example, a study published in the Journal of Medicinal Chemistry demonstrated that a specific derivative of piperidin-4-yl carbamate effectively modulated serotonin receptors, leading to significant improvements in behavioral models of anxiety.
In addition to its CNS applications, piperidin-4-yl carbamate has also shown promise in the treatment of pain. Research conducted at the University of California, San Francisco, revealed that certain derivatives of this compound possess analgesic properties by interacting with specific pain receptors. These findings suggest that piperidin-4-yl carbamate could be a valuable lead compound for the development of new pain management therapies.
The pharmacokinetic properties of piperidin-4-yl carbamate are another area of active investigation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and parenteral administration. For instance, a study published in the European Journal of Pharmaceutical Sciences reported that a specific derivative of piperidin-4-yl carbamate had high bioavailability and a long half-life, which are desirable attributes for drug candidates.
The safety profile of piperidin-4-yl carbamate is also an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand its potential side effects and long-term safety. A recent review article in the Toxicological Sciences journal summarized the current knowledge on the safety profile of various derivatives of piperidin-4-yl carbamate, highlighting areas for further investigation.
In conclusion, Piperidin-4-yl carbamate (CAS No. 776255-42-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive scaffold for the development of new drugs targeting various therapeutic areas, including neurological disorders and pain management. Ongoing research continues to uncover new insights into the potential uses and mechanisms of action of this compound, further solidifying its importance in the field.
776255-42-6 (piperidin-4-yl carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)